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Compound of Interest

Compound Name: Tofacitinib Citrate

Cat. No.: B000399

Essential Safety and Handling Guide for Tofacitinib
Citrate

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Tofacitinib Citrate. The following procedural steps
and data are designed to ensure safe laboratory practices and proper disposal.

Hazard Identification and Safety Precautions

Tofacitinib Citrate is classified with several hazards. It is harmful if swallowed, may cause skin
and serious eye irritation, and may lead to respiratory irritation.[1] Critically, it is suspected of
damaging fertility or the unborn child.[2][3] Therefore, stringent adherence to safety protocols is
mandatory. Do not handle the substance until all safety precautions have been read and
understood.[2] General safety advice includes avoiding contact with skin, eyes, and clothing,
and preventing dust formation and inhalation.[1][4][5]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure. The following equipment
should be worn at all times when handling Tofacitinib Citrate:

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.
[1][5] Standard eye protection should be tested and approved under government standards
like NIOSH (US) or EN 166 (EU).[3][6]
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¢ Skin Protection:

o Gloves: Wear impervious, protective gloves.[7] Gloves must be inspected before use and
proper removal techniques (without touching the glove's outer surface) should be
employed.[3][6]

o Clothing: Wear impervious, protective clothing to prevent skin exposure.[1][4][5]

o Respiratory Protection: If engineering controls like local exhaust ventilation are insufficient, or
if irritation is experienced, a NIOSH/MSHA-approved respirator should be used.[5][7] For
high airborne contaminant concentrations, positive-pressure supplied air respirators may be
necessary.[5]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

e Work in a well-ventilated area.[1] The use of a chemical fume hood or other local exhaust
ventilation is recommended to control airborne dust.[5]

o Ensure that an eyewash station and safety shower are readily accessible.[1]

» Before starting, obtain and read all special instructions and the Safety Data Sheet (SDS).[2]
2. Handling the Compound:

e Avoid the formation of dust and aerosols.[1][4]

e Do not eat, drink, or smoke in the handling area.[1][2][3][5]

e Wash hands thoroughly after handling the compound and before breaks.[1][2][3]

3. Storage:

o Keep the container tightly closed.[1][3][4][5]

e Store in a cool, dry, and well-ventilated place.[1][3][5] Some sources recommend
refrigeration to maintain product quality.[4]
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4. In Case of Accidental Exposure:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids.[4] Remove contact lenses if present and easy to do.[1] Seek immediate medical
attention.[5]

o Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes.[4]
[6] Remove all contaminated clothing.[5]

« Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration.[1]

[6]

 Ingestion: Rinse the mouth with water and drink plenty of water afterwards.[3][4][6] Do not
induce vomiting.[8] Call a physician or poison control center immediately.[8]

Disposal Plan

Chemical waste must be handled and disposed of according to all local, regional, and national
hazardous waste regulations.[4]

1. Spill Cleanup:

o Evacuate personnel from the area and ensure adequate ventilation.[1]
o Wear full personal protective equipment.[1]

» For dry spills, cover with a plastic sheet to minimize spreading.[5]

o Carefully sweep or shovel the material into a suitable, closed, and labeled container for
disposal.[3][4][5] Avoid creating dust.[4][5] A damp cloth or a filtered vacuum may be used for
cleaning.[7]

 After cleaning, flush the area with water.[5]
2. Waste Disposal:

» Dispose of contaminated materials, including gloves and empty containers, as hazardous
waste.[2][3]
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» Do not allow the product to enter drains, sewers, or water courses.[1][2][3]

Quantitative Data

Occupational Exposure Limit (OEL) data for Tofacitinib Citrate is limited. Researchers should
operate under the principle of keeping exposure as low as reasonably achievable.

Occupational Exposure Limit (OEL) -
Time-Weighted Average (TWA)

Jurisdiction

Lithuania 5 mg/m3

Note: The majority of safety data sheets indicate that no specific occupational exposure limits
have been established for Tofacitinib Citrate.[1][3][5]

Procedural Workflow
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Safe Handling Workflow for Tofacitinib Citrate

1. Preparation
- Review SDS
- Verify Engineering Controls
(Fume Hood, Eyewash)

Proceed

2. Don PPE
- Safety Goggles
- Impervious Gloves
- Lab Coat

Proceed

3. Handling
- Weigh/Transfer in Hood
- Avoid Dust Generation

After Task

Spill Response

5. Decontamination
- Clean Work Surfaces
- Wash Hands Thoroughly

¢, SR - Evacuate & Ventilate

- Use Spill Kit & Full PPE
- Clean & Decontaminate

- Tightly Sealed Container
- Cool, Dry, Ventilated Area

/
/

/
Final Step ,/Contain & Dispose
/

6. Waste Disposal

- Collect in Labeled Container
- Follow Hazardous Waste Rules

Click to download full resolution via product page
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Caption: A flowchart illustrating the key procedural steps for the safe handling of Tofacitinib
Citrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Tofacitinib
Citrate]. BenchChem, [2025]. [Online PDF]. Available at:
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tofacitinib-citrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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